Cas no 1445150-09-3 (N-(cyanomethyl)-2-(naphthalen-1-yl)cyclopropane-1-carboxamide)

• Product Name: N-(cyanomethyl)-2-(naphthalen-1-yl)cyclopropane-1-carboxamide
• CAS No: 1445150-09-3
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 6361533
• PubChem ID: 132282795
• Update Time: 2025-10-24

N-(cyanomethyl)-2-(naphthalen-1-yl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-(naphthalen-1-yl)cyclopropane-1-carboxamide
• EN300-26683611
• AKOS033115007
• 1445150-09-3

• Inchi： 1S/C16H14N2O/c17-8-9-18-16(19)15-10-14(15)13-7-3-5-11-4-1-2-6-12(11)13/h1-7,14-15H,9-10H2,(H,18,19)
• InChI Key： NFAWWGNTUYGICB-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C1=CC=CC2C=CC=CC1=2)NCC#N

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.9Ų

Additional information on N-(cyanomethyl)-2-(naphthalen-1-yl)cyclopropane-1-carboxamide

Comprehensive Overview of N-(cyanomethyl)-2-(naphthalen-1-yl)cyclopropane-1-carboxamide (CAS No. 1445150-09-3)

N-(cyanomethyl)-2-(naphthalen-1-yl)cyclopropane-1-carboxamide (CAS No. 1445150-09-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This compound, often referred to by its IUPAC name or CAS registry number, combines a naphthalene moiety with a cyclopropane-carboxamide scaffold, making it a subject of interest for researchers exploring novel bioactive molecules.

The molecular structure of N-(cyanomethyl)-2-(naphthalen-1-yl)cyclopropane-1-carboxamide features a cyclopropane ring, known for its high ring strain and unique reactivity, coupled with a naphthalene group that contributes to its aromatic character. The presence of a cyanomethyl substituent further enhances its versatility in chemical transformations. These structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and ligands for biological targets.

In the context of current research trends, N-(cyanomethyl)-2-(naphthalen-1-yl)cyclopropane-1-carboxamide aligns with the growing demand for heterocyclic compounds in drug discovery. Researchers are increasingly focusing on cyclopropane-containing molecules due to their ability to modulate pharmacokinetic properties, such as metabolic stability and membrane permeability. This compound’s naphthalene moiety also makes it relevant to studies on aromatic interactions in protein-ligand binding, a hot topic in computational chemistry and structure-based drug design.

From a synthetic chemistry perspective, the preparation of N-(cyanomethyl)-2-(naphthalen-1-yl)cyclopropane-1-carboxamide involves multi-step organic reactions, often starting from naphthalene-1-carboxaldehyde or its derivatives. Key steps may include cyclopropanation reactions, amide bond formation, and cyanomethylation, each requiring careful optimization to achieve high yields and purity. The compound’s CAS number 1445150-09-3 serves as a unique identifier in chemical databases, facilitating its procurement and literature tracking for researchers.

Beyond pharmaceutical applications, this compound has potential uses in material science, particularly in the design of organic semiconductors or fluorescent probes. The naphthalene unit contributes to π-conjugation, which is critical for electronic properties, while the cyclopropane ring may influence molecular packing and crystallinity. Such features are highly sought after in the development of optoelectronic materials, a field experiencing rapid growth due to advancements in flexible electronics and organic light-emitting diodes (OLEDs).

For researchers inquiring about the solubility, stability, or spectroscopic data of N-(cyanomethyl)-2-(naphthalen-1-yl)cyclopropane-1-carboxamide, it is important to note that these properties are typically documented in technical datasheets provided by suppliers. The compound’s NMR spectra and HPLC purity are critical quality indicators, especially for those using it as a reference standard or building block in synthetic campaigns. Recent publications have highlighted its role in medicinal chemistry optimization, particularly in projects targeting enzyme modulation or receptor binding.

In summary, N-(cyanomethyl)-2-(naphthalen-1-yl)cyclopropane-1-carboxamide (CAS No. 1445150-09-3) represents a compelling case study in the intersection of organic synthesis and applied research. Its structural complexity and functional group diversity make it a valuable tool for scientists exploring new chemical entities with tailored properties. As the demand for innovative molecular scaffolds continues to rise, compounds like this will likely play a pivotal role in addressing challenges across drug discovery and advanced materials.